Cas no 266000-39-9 (5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)-)

5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- is a chiral ester derivative featuring a terminal alkyne and a Boc-protected amine group. The (2S)-configuration ensures enantiomeric purity, making it valuable for asymmetric synthesis and peptide coupling applications. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The methyl ester enhances solubility in organic solvents, facilitating reactions such as Sonogashira coupling or click chemistry. The terminal alkyne moiety offers versatility for further functionalization. This compound is particularly useful in medicinal chemistry and materials science, where controlled stereochemistry and orthogonal reactivity are critical. Its well-defined structure ensures reproducibility in complex synthetic pathways.
5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- structure
266000-39-9 structure
Product Name:5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)-
CAS No:266000-39-9
MF:C12H19NO4
MW:241.28356385231
CID:1427862
Update Time:2025-11-02

5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester,(2S)-
    • 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)-
    • Inchi: 1S/C12H19NO4/c1-6-7-8-9(10(14)16-5)13-11(15)17-12(2,3)4/h1,9H,7-8H2,2-5H3,(H,13,15)/t9-/m0/s1
    • InChI Key: VAKUYPXHWQTVKO-VIFPVBQESA-N
    • SMILES: C(OC)(=O)[C@@H](NC(OC(C)(C)C)=O)CCC#C

5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6733917-0.05g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
0.05g
$1393.0 2023-05-24
Enamine
EN300-6733917-0.1g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
0.1g
$1459.0 2023-05-24
Enamine
EN300-6733917-0.25g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
0.25g
$1525.0 2023-05-24
Enamine
EN300-6733917-0.5g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
0.5g
$1591.0 2023-05-24
Enamine
EN300-6733917-1.0g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
1g
$1658.0 2023-05-24
Enamine
EN300-6733917-2.5g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
2.5g
$3249.0 2023-05-24
Enamine
EN300-6733917-5.0g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
5g
$4806.0 2023-05-24
Enamine
EN300-6733917-10.0g
methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoate
266000-39-9
10g
$7128.0 2023-05-24

Additional information on 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)-

Comprehensive Guide to 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- (CAS No. 266000-39-9)

5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- is a specialized chiral compound widely used in organic synthesis and pharmaceutical research. With the CAS number 266000-39-9, this compound is recognized for its unique structural features, including a terminal alkyne group and a Boc-protected amino functionality. Researchers and chemists frequently seek this compound for its versatility in peptide synthesis, click chemistry, and as a building block for complex molecules.

The growing interest in 5-Hexynoic acid derivatives is driven by advancements in bioconjugation techniques and drug discovery. One of the key applications of this compound is in the development of PROTACs (Proteolysis Targeting Chimeras), a revolutionary approach in targeted protein degradation. The terminal alkyne group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it invaluable in bioorthogonal chemistry.

From a synthetic perspective, the (2S)-configuration of this compound ensures high enantioselectivity, which is critical for producing optically active pharmaceuticals. The Boc-protecting group offers stability during synthetic transformations while allowing for easy deprotection under mild acidic conditions. These properties make 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- a preferred choice for medicinal chemists working on peptide-based therapeutics and small-molecule inhibitors.

Recent trends in green chemistry have also highlighted the importance of sustainable synthesis routes for compounds like 5-Hexynoic acid derivatives. Researchers are exploring catalyst-free and solvent-free methods to minimize environmental impact while maintaining high yields. Additionally, the rise of AI-driven drug discovery has increased demand for high-purity chiral building blocks, further boosting the market for CAS 266000-39-9.

For those sourcing this compound, it’s essential to verify its purity and enantiomeric excess (ee), as these factors significantly impact its performance in downstream applications. Reputable suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. Whether used in academic labs or industrial-scale production, 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)- remains a cornerstone in modern synthetic chemistry.

Looking ahead, the demand for chiral synthons like this compound is expected to grow, particularly in the fields of oncology and neurodegenerative disease research. Its compatibility with solid-phase peptide synthesis (SPPS) and combinatorial chemistry makes it a valuable asset for developing next-generation therapeutics. As the pharmaceutical industry continues to prioritize precision medicine, compounds with well-defined stereochemistry, such as 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2S)-, will play an increasingly vital role.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD